BENGHE Foundational & Exploratory

Check Availability & Pricing

Diisopropylamine: A Comprehensive Safety
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisopropylamine

An In-depth Technical Review of Safety Data Sheet (SDS) Information for Researchers,
Scientists, and Drug Development Professionals

Introduction

Diisopropylamine (DIPA) is a secondary amine utilized as a chemical intermediate and
catalyst in the synthesis of pharmaceuticals and pesticides.[1] Its utility in organic synthesis,
particularly in the preparation of amides and other nitrogen-containing compounds, makes it a
common reagent in research and development laboratories.[1] However, its hazardous
properties necessitate a thorough understanding of its safety profile for proper handling and
risk mitigation. This guide provides a comprehensive overview of the safety information for
diisopropylamine, drawing from various Safety Data Sheets (SDSs) and regulatory sources.
All quantitative data is summarized for clarity, and detailed experimental methodologies for key
safety parameters are provided.

Physical and Chemical Properties

A clear, colorless liquid with a characteristic ammonia- or fish-like odor, diisopropylamine is
highly flammable and possesses strongly alkaline properties.[2][3][4] It is soluble in water and
alcohol.[3] Key physical and chemical data are presented in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of Diisopropylamine
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Property Value Source(s)
Molecular Formula C6H15N [1112]
Molecular Weight 101.19 g/mol [2][5]
Appearance Clear, colorless liquid [2][3]
Odor Ammonia- or fish-like [21[3][6]
Odor Threshold 0.13 to 0.38 ppm [7]
Boiling Point 84 °C (183 °F) at 760 mmHg [2][5]
Melting Point -61 °C (-78 °F) [2][5]
Flash Point -7°Cto 30 °F (-21.7°Cto-1.1 CIAE]
°C) (closed cup)
Autoignition Temperature 285°C 10 316°C (345 °F to [9][10]
600.8 °F)
Vapor Pressure 50 - 70 mmHg at 20 °C [5]1[6]
Vapor Density 3.5 (Air=1) [5]
Specific Gravity / Density 0.716 - 0.722 g/mL at 20-25 °C  [5][9]
Solubility in Water Soluble (110 g/L at 25 °C) [31[5][11]
pH Alkaline [11][12]
Explosive Limits LEL: 1.1% UEL: 8.5% [13]

Hazard Identification and Classification

Diisopropylamine is classified as a hazardous chemical by multiple regulatory bodies. Its

primary hazards include flammability, corrosivity, and toxicity.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. The GHS classification for

diisopropylamine is summarized below.
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Physical| Hazards Environmental Hazards
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GHS Hazard Classification for Diisopropylamine.

NFPA 704 Diamond

The National Fire Protection Association (NFPA) 704 standard provides a "fire diamond" that
quickly and easily communicates the hazards of a chemical.

NFPA 704 Diamond for Diisopropylamine

B

Click to download full resolution via product page

NFPA 704 Hazard Diamond for Diisopropylamine.

e Health (Blue): 3 - Materials that, under emergency conditions, can cause serious or
permanent injury.[2]

» Flammability (Red): 3 - Liquids and solids that can be ignited under almost all ambient
temperature conditions.[2][8]

« Instability/Reactivity (Yellow): O - Normally stable, even under fire conditions.[8]
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o Special (White): No special hazards indicated.

Toxicology

Diisopropylamine is harmful if swallowed and toxic if inhaled.[14][15] It causes severe skin

burns and eye damage.[14][15]

Table 2: Acute Toxicity Data for Diisopropylamine

Route Species Value Source(s)

Oral LD50 Rat 420 - 770 mg/kg [2][11][12][13]

Oral LD50 Mouse 2120 mg/kg [12]

Oral LD50 Rabbit 4700 mg/kg [2][12]

Dermal LD50 Rabbit >2000 mg/kg [O][11]

Inhalation LC50 Rat 48-535mgl (4 [9][11][12]
hours)

Inhalation LC50 Mouse 4.2 mg/L (2 hours) [12]

Exposure Controls and Personal Protection
Exposure Limits

Workplace exposure to diisopropylamine should be maintained below established limits.

Table 3: Occupational Exposure Limits for Diisopropylamine
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Organization Limit Value

Source(s)

5 ppm (20 mg/m3
OSHA PEL (8-hour TWA) PPm ( g/m?)

[6]7]

[skin]
5 ppm (20 mg/m3)

NIOSH REL (10-hour TWA) ] [6][7]
[skin]
5 ppm (20 mg/m?3

ACGIH TLV (8-hour TWA) p.p ( 9/m?) [7]
[skin]

NIOSH IDLH 200 ppm [7]

The "skin" notation indicates that skin absorption is a potential route of exposure.[6][7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling diisopropylamine.

e Hand Protection: Wear suitable impervious gloves.[16]

Eye/Face Protection: Tight-sealing safety goggles and a face shield are recommended.[16]

» Skin and Body Protection: Wear suitable protective clothing, including a long-sleeved shirt,

chemical-resistant apron, and antistatic boots.[16]

o Respiratory Protection: If ventilation is insufficient or exposure limits are exceeded, use a
NIOSH/MSHA-approved respirator.[7][12] For exposures over 5 ppm, a supplied-air

respirator with a full facepiece is recommended.[7]

Fire and Explosion Hazards

Diisopropylamine is a highly flammable liquid and vapor.[14] Its vapors are heavier than air

and may travel to a source of ignition and flash back.[7]

Table 4: Fire and Explosion Data for Diisopropylamine
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Parameter Value Source(s)

-7°C10 30 °F (-21.7°Cto-1.1

Flash Point 2][4][8
‘o) [2][4][8]
o 285 °C to 316 °C (545 °F to
Autoignition Temperature [9][10]
600.8 °F)
Flammable Limits (in air) 1.1% - 8.5% by volume [6][13]

Firefighting Measures

Suitable Extinguishing Media: Dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or
water spray.[8][16] Water may be ineffective in fighting fires.[7][17]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[4]

Specific Hazards: Vapors may form explosive mixtures with air.[15] Containers may explode
in a fire.[7] Hazardous combustion products include toxic oxides of nitrogen.[2][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with

diisopropylamine.
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Handling Procedures

Start Handling

Wear appropriate PPE
(goggles, gloves, protective clothing)

Y

Work in a well-ventilated area
(fume hood recommended)

Y

Eliminate ignition sources
(no smoking, sparks, open flames)

Y

Ground and bond containers
during transfer

Y

Use non-sparking tools

Y

Avoid contact with skin, eyes, and clothing

Y

Do not breathe vapors or mists

End Handling

rocedures

Store in tightly closed containers

Y

Store in a cool, dry, well-ventilated area

Y

Store away from incompatible materials
(oxidizing agents, strong acids, plastics, copper)

Y

Protect from sunlight and moisture

Click to download full resolution via product page

Workflow for Safe Handling and Storage of Diisopropylamine.
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Experimental Protocols

The following sections detail the general methodologies for determining key toxicological and
physical hazard data. These are based on standardized OECD and ASTM guidelines.

Acute Oral Toxicity (LD50) - OECD Guideline 401
(Historical)

While OECD Guideline 401 has been deleted and replaced with alternative methods that use
fewer animals, its principles are foundational to understanding LD50 determination.[9][11][18]

o Objective: To determine the median lethal dose (LD50) of a substance administered orally.[6]

o Test Animals: Typically rodents, such as rats or mice.[13] Animals are young, healthy adults
of a single sex (females are often used as they are generally more sensitive).[6][19]

e Procedure:

o

The test substance is administered in graduated doses to several groups of animals, with
one dose per group.[6]

o

The substance is typically administered by gavage.[6]

[¢]

Animals are observed for a period of at least 14 days for signs of toxicity and mortality.[19]

[¢]

Body weight is recorded weekly.[16]

e Endpoint: The LD50 is statistically calculated as the dose expected to cause death in 50% of
the test animals.[6][20]

Acute Inhalation Toxicity (LC50) - OECD Guideline 403

This method is used to determine the health hazards from short-term exposure to an airborne
substance.[2][7][8][16]

o Objective: To determine the median lethal concentration (LC50) of a substance in the air.[7]

o Test Animals: Typically young adult rats.[16]
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e Procedure:

o

Animals are exposed to the test substance as a gas, vapor, or aerosol in a dynamic airflow
inhalation exposure system.[7]

o

The traditional protocol involves exposing groups of animals to at least three different
concentrations for a fixed period, usually 4 hours.[2][16]

(¢]

Animals are observed for at least 14 days for signs of toxicity and mortality.[2][16]

[¢]

Clinical signs, respiratory distress, behavioral changes, and body weight are monitored.[7]

o Endpoint: The LC50 is the concentration of the chemical in the air that is expected to kill 50%
of the test animals during the observation period.[7]

Flash Point Determination - ASTM D56, D93

Flash point testing determines the lowest temperature at which a substance produces
flammable vapors in the presence of an ignition source.[21]

o Objective: To measure the flash point of a volatile liquid.[21]
e Apparatus:

o Tag Closed-Cup Tester (ASTM D56): Used for liquids with a viscosity below 5.5 mm?/s at
40 °C and a flash point below 93 °C.[22]

o Pensky-Martens Closed-Cup Tester (ASTM D93): Used for petroleum products with a flash
point between 40 °C and 370 °C, including liquids with high viscosity or a tendency to form
a surface film.[22][23]

e Procedure (General):
o A sample of the liquid is placed in the test cup.[21]
o The sample is heated at a slow, constant rate.[21]

o An ignition source is applied at specified temperature intervals.[21]
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» Endpoint: The flash point is the lowest temperature at which the application of the ignition
source causes the vapors above the liquid to ignite.[21]

Autoignition Temperature Determination - ASTM E659

This method determines the lowest temperature at which a substance will spontaneously ignite
in air without an external ignition source.[24]

o Objective: To determine the autoignition temperature of a chemical.[24]

o Apparatus: A heated flask, typically 500 mL, placed in a furnace with controlled temperature.
[25]

e Procedure:

(¢]

The flask is heated to a predetermined temperature.[25]

[¢]

A small, measured amount of the test substance is injected into the hot flask.[25]

[¢]

The flask is observed for a specified period (e.g., 5-10 minutes) for signs of ignition (a
flame or explosion).[26]

o

The test is repeated at various temperatures and sample volumes to find the lowest
temperature at which ignition occurs.[25]

» Endpoint: The autoignition temperature is the lowest temperature at which the substance
ignites spontaneously.[25]

Conclusion

Diisopropylamine is a valuable chemical reagent with significant hazards. A thorough
understanding of its physical and chemical properties, toxicity, and fire hazards is essential for
its safe use. Adherence to recommended exposure limits, the use of appropriate personal
protective equipment, and proper handling and storage practices are critical for mitigating the
risks to researchers, scientists, and drug development professionals. This guide serves as a
comprehensive resource to promote a culture of safety in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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